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molecular formula C9H11ClO2 B072105 2-[(4-Chlorobenzyl)oxy]-1-ethanol CAS No. 1200-15-3

2-[(4-Chlorobenzyl)oxy]-1-ethanol

Cat. No. B072105
CAS RN: 1200-15-3
M. Wt: 186.63 g/mol
InChI Key: QWKQPDIBDYVUIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08853404B2

Procedure details

Ethylene glycol (0.084 mL, 1.5 mmol) was added to NaH (38 mg, 1.52 mmol, 95% in oil) in THF (3 mL). 1-(Bromomethyl)-4-chlorobenzene (310 mg, 1.5 mmol) was added to the reaction, and the residual 1-(bromomethyl)-4-chlorobenzene was transferred to the reaction tube with additional THF (1 mL). (Bu)4NI (55 mg, 0.15 mmol) was then added, and the reaction was heated at 60° C. for 18 h and then rt for 4 h. H2O (2 mL) and EtOAc (2 mL) were added, and the layers were separated via pipette. The aqueous layer was extracted with EtOAc (1×1 mL), and the combined organic layers were concentrated. The crude product was purified on a SPE cartridge (5 g silica) eluting with the following 10 mL fractions: 30% EtOAc/hexanes (fractions 1,2), 50% EtOAc/hexanes (fraction 3), and 75% EtOAc/hexanes (fraction 4) to give the title compound (129 mg, 46%). The product was characterized by 1H NMR (400 MHz) in CDCl3.
Name
Ethylene glycol
Quantity
0.084 mL
Type
reactant
Reaction Step One
Name
NaH
Quantity
38 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
3 mL
Type
solvent
Reaction Step One
Name
1-(Bromomethyl)-4-chlorobenzene
Quantity
310 mg
Type
reactant
Reaction Step Two
Name
1-(bromomethyl)-4-chlorobenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
H2O
Quantity
2 mL
Type
reactant
Reaction Step Four
Name
EtOAc
Quantity
2 mL
Type
solvent
Reaction Step Four
Name
(Bu)4NI
Quantity
55 mg
Type
catalyst
Reaction Step Five
Name
THF
Quantity
1 mL
Type
solvent
Reaction Step Six
[Compound]
Name
EtOAc hexanes
Yield
75%
Name
title compound
Yield
46%

Identifiers

REACTION_CXSMILES
[CH2:1]([OH:4])[CH2:2][OH:3].[H-].[Na+].Br[CH2:8][C:9]1[CH:14]=[CH:13][C:12]([Cl:15])=[CH:11][CH:10]=1.O>C1COCC1.[N+](CCCC)(CCCC)(CCCC)CCCC.[I-].CCOC(C)=O>[Cl:15][C:12]1[CH:13]=[CH:14][C:9]([CH2:8][O:3][CH2:2][CH2:1][OH:4])=[CH:10][CH:11]=1 |f:1.2,6.7|

Inputs

Step One
Name
Ethylene glycol
Quantity
0.084 mL
Type
reactant
Smiles
C(CO)O
Name
NaH
Quantity
38 mg
Type
reactant
Smiles
[H-].[Na+]
Name
THF
Quantity
3 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
1-(Bromomethyl)-4-chlorobenzene
Quantity
310 mg
Type
reactant
Smiles
BrCC1=CC=C(C=C1)Cl
Step Three
Name
1-(bromomethyl)-4-chlorobenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCC1=CC=C(C=C1)Cl
Step Four
Name
H2O
Quantity
2 mL
Type
reactant
Smiles
O
Name
EtOAc
Quantity
2 mL
Type
solvent
Smiles
CCOC(=O)C
Step Five
Name
(Bu)4NI
Quantity
55 mg
Type
catalyst
Smiles
[N+](CCCC)(CCCC)(CCCC)CCCC.[I-]
Step Six
Name
THF
Quantity
1 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the layers were separated via pipette
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted with EtOAc (1×1 mL)
CONCENTRATION
Type
CONCENTRATION
Details
the combined organic layers were concentrated
CUSTOM
Type
CUSTOM
Details
The crude product was purified on a SPE cartridge (5 g silica)
WASH
Type
WASH
Details
eluting with the following 10 mL fractions

Outcomes

Product
Details
Reaction Time
 4 h
[Compound]
Name
EtOAc hexanes
Type
product
Smiles
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 75%
Name
title compound
Type
product
Smiles
ClC1=CC=C(C=C1)COCCO
Measurements
Type Value Analysis
AMOUNT: MASS 129 mg
YIELD: PERCENTYIELD 46%
YIELD: CALCULATEDPERCENTYIELD 46.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.